Cas no 2223008-80-6 (5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester)
2223008-80-6 structure
Product Name:5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester
CAS No:2223008-80-6
MF:C16H26BNO2
MW:275.1941447258
CID:6815435
PubChem ID:133639002
Update Time:2025-03-04
5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- CS-33287
- 5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester
- 2223008-80-6
-
- Inchi: 1S/C16H26BNO2/c1-8-11(2)14-12(3)9-13(10-18-14)17-19-15(4,5)16(6,7)20-17/h9-11H,8H2,1-7H3
- InChI Key: FEZMDGLCZVNVCP-UHFFFAOYSA-N
- SMILES: O1B(C2=CN=C(C(C)=C2)C(C)CC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 275.2056592Da
- Monoisotopic Mass: 275.2056592Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2223008-80-6 (5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester) Related Products
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